Cas no 2138189-79-2 (Sodium 6-bromoquinoline-8-sulfinate)

• Product Name: Sodium 6-bromoquinoline-8-sulfinate
• CAS No: 2138189-79-2
• MF: C₉H₅BrNNaO₂S
• MW: 294.100270986557
• CID: 6190452
• PubChem ID: 165453727
• Update Time: 2025-06-22

Sodium 6-bromoquinoline-8-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2138189-79-2
• sodium 6-bromoquinoline-8-sulfinate
• EN300-723870
• Sodium 6-bromoquinoline-8-sulfinate

• Inchi： 1S/C9H6BrNO2S.Na/c10-7-4-6-2-1-3-11-9(6)8(5-7)14(12)13;/h1-5H,(H,12,13);/q;+1/p-1
• InChI Key： XADOMSQWSQNOAC-UHFFFAOYSA-M
• SMILES： BrC1C=C(C2C(=CC=CN=2)C=1)S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 292.91221g/mol
• Monoisotopic Mass: 292.91221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.2Ų

Additional information on Sodium 6-bromoquinoline-8-sulfinate

Introduction to Sodium 6-bromoquinoline-8-sulfinate (CAS No. 2138189-79-2)

Sodium 6-bromoquinoline-8-sulfinate (CAS No. 2138189-79-2) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, exhibits promising properties that make it a valuable candidate for various applications, particularly in drug development and molecular biology studies.

The molecular formula of Sodium 6-bromoquinoline-8-sulfinate is C₉H₄BNO₃S, and it is derived from the quinoline scaffold, which is a well-known heterocyclic aromatic compound. The presence of a bromine atom at the 6th position and a sulfinate group at the 8th position imparts distinct reactivity and functionality to the molecule. This structural arrangement not only enhances its solubility in polar solvents but also makes it an attractive intermediate in synthetic chemistry.

In recent years, there has been a growing interest in quinoline derivatives due to their broad spectrum of biological activities. Quinoline-based compounds have been extensively studied for their potential antimicrobial, antimalarial, and anticancer properties. Among these derivatives, Sodium 6-bromoquinoline-8-sulfinate has emerged as a compound of considerable interest due to its unique chemical properties and potential therapeutic applications.

The sulfinate group in Sodium 6-bromoquinoline-8-sulfinate plays a crucial role in its reactivity. Sulfinate groups are known to be versatile functional moieties that can participate in various chemical reactions, including nucleophilic substitution and metal coordination. These properties make the compound a valuable tool in organic synthesis and drug discovery processes. Additionally, the bromine atom at the 6th position provides a handle for further functionalization, allowing chemists to tailor the molecule for specific applications.

Recent studies have highlighted the potential of Sodium 6-bromoquinoline-8-sulfinate in the development of novel therapeutic agents. For instance, researchers have explored its use as a precursor in the synthesis of more complex molecules with enhanced biological activity. The compound's ability to undergo selective modifications makes it an ideal candidate for generating libraries of derivatives for high-throughput screening.

The pharmaceutical industry has shown particular interest in quinoline derivatives due to their efficacy against various diseases. Sodium 6-bromoquinoline-8-sulfinate, with its unique structural features, has been investigated for its potential role in combating resistant strains of bacteria and parasites. Preliminary studies suggest that it may interfere with essential biological pathways in pathogens, making it a promising candidate for further development.

In addition to its pharmaceutical applications, Sodium 6-bromoquinoline-8-sulfinate has found utility in biochemical research. Its ability to interact with biological targets makes it a valuable tool for studying enzyme mechanisms and cellular processes. Researchers have utilized this compound to probe the function of various proteins and to develop inhibitors for therapeutic purposes.

The synthesis of Sodium 6-bromoquinoline-8-sulfinate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the bromination of quinoline followed by sulfonation at the desired position. Advances in synthetic methodologies have enabled more efficient and scalable production methods, making this compound more accessible for research and industrial applications.

The safety profile of Sodium 6-bromoquinoline-8-sulfinate is an important consideration in its handling and application. While it is not classified as a hazardous material, appropriate precautions should be taken to prevent exposure during synthesis and use. Standard laboratory practices, including the use of personal protective equipment (PPE), should be followed to ensure safe handling.

In conclusion, Sodium 6-bromoquinoline-8-sulfinate (CAS No. 2138189-79-2) is a versatile chemical compound with significant potential in pharmaceutical and biochemical research. Its unique molecular structure and functional groups make it a valuable tool for drug development, synthetic chemistry, and biological studies. As research continues to uncover new applications for this compound, its importance is likely to grow further.